Cas no 1955548-47-6 (1-(5-ethyl-1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride)

• Product Name: 1-(5-ethyl-1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride
• CAS No: 1955548-47-6
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• CID: 4631590
• Update Time: 2025-05-24

1-(5-ethyl-1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethyl-1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride
• 1-(5-ethyl-1H-1,2,4-triazol-3-yl)ethanol;hydrochloride

• Inchi： 1S/C6H11N3O.ClH/c1-3-5-7-6(4(2)10)9-8-5;/h4,10H,3H2,1-2H3,(H,7,8,9);1H
• InChI Key： YLTZLPMOPGOEPA-UHFFFAOYSA-N
• SMILES： Cl.OC(C)C1=NNC(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Topological Polar Surface Area: 61.8

Additional information on 1-(5-ethyl-1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride

Introduction to 1-(5-Ethyl-1H-1,2,4-Triazol-3-Yl)Ethan-1-Ol Hydrochloride (CAS No: 1955548-47-6)

1-(5-Ethyl-1H-1,2,4-Triazol-3-Yl)Ethan-1-Ol Hydrochloride, also known by its CAS number 1955548-47-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of triazole derivatives, which have been extensively studied for their diverse applications in drug design and materials science.

The molecular structure of 1-(5-Ethyl-1H-1,2,4-Triazol-3-Yl)Ethan-1-Ol Hydrochloride consists of a triazole ring substituted with an ethyl group at position 5 and an ethanol moiety at position 3. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may influence its solubility and reactivity in various chemical reactions.

Recent studies have highlighted the potential of triazole derivatives like CAS No: 1955548-47-6 in the development of new pharmaceutical agents. For instance, researchers have explored the ability of this compound to act as a ligand in metalloenzyme inhibition, which could pave the way for novel therapeutic strategies targeting enzyme-related diseases.

In terms of synthesis, 1-(5-Ethyl-1H-1,2,4-Triazol-3-Yl)Ethan-1-Ol Hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. These methods often involve the use of readily available starting materials and standard laboratory techniques, making this compound accessible for further research and development.

The physical properties of this compound are also worth noting. It has a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various chemical processes, including chromatography and crystallography studies.

One area where CAS No: 1955548-47-6 has shown particular promise is in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has led to investigations into its potential as a chelating agent in anti-cancer therapies. Recent studies have demonstrated that this compound can effectively inhibit the activity of certain metalloenzymes involved in cancer cell proliferation.

Beyond its pharmaceutical applications, 1-(5-Ethyl-1H-etc.) has also been explored for its potential in materials science. For example, researchers have examined its use as a building block for constructing advanced materials with tailored electronic properties. Its unique structure allows for easy functionalization, making it a versatile component in nanotechnology applications.

In conclusion, CAS No: 1955548-etc.) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.